4-Acetyl-4-pentylheptanedinitrile

• CAS No.: 34886-35-6
• Molecular Formula: C14H22N2O
• Molecular Weight: 234.34 g/mol
• IUPAC Name: 4-acetyl-4-pentylheptanedinitrile
• InChI: InChI=1S/C14H22N2O/c1-3-4-5-8-14(13(2)17,9-6-11-15)10-7-12-16/h3-10H2,1-2H3
• InChI Key: NTWHSPMXIKIZMW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(CCC#N)(CCC#N)C(=O)C

Description

4-Acetyl-4-pentylheptanedinitrile is a useful research compound. Its molecular formula is C14H22N2O and its molecular weight is 234.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a flask, 600 g of 2-octanone (CH3 (CH2)5COCH3), 500 g of tert-butanol ((CH3)3COH) and 30 g of a KOH/CH3OH solution were mixed and then stirred under ice-cooling. To the resulting solution was added dropwise a solution of 375 g of acrylonitrile (CH2 =CHCN) in 400 g of (CH3)3COH while maintaining the temperature at 5° C. or lower. After completion of the addition, the resulting solution was further stirred continuously for 1 hour, after which this reaction solution was made neutral by addition of dilute hydrochloric acid. The deposited salt was separated by filtration, and the residue was distilled under reduced pressure to obtain 3-acetyl-1,5-dicyano-3-pentylpentane.